4-Pentenoic acid, 2-hydroxy-, butyl ester

• CAS No.: 193553-13-8
• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: butyl 2-hydroxypent-4-enoate
• InChI: InChI=1S/C9H16O3/c1-3-5-7-12-9(11)8(10)6-4-2/h4,8,10H,2-3,5-7H2,1H3
• InChI Key: QWXPSVGZSXTLAG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C(CC=C)O

Description

4-Pentenoic acid, 2-hydroxy-, butyl ester is an organic compound with the molecular formula C9H16O3 It is an ester derivative of 4-pentenoic acid, featuring a hydroxyl group at the second carbon and a butyl ester group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-pentenoic acid, 2-hydroxy-, butyl ester typically involves the esterification of 4-pentenoic acid with butanol in the presence of an acid catalyst. The reaction can be represented as follows:

$$\text{4-Pentenoic acid} + \text{Butanol} \xrightarrow{\text{Acid Catalyst}} \text{this compound} + \text{Water}$$4-Pentenoic acid+ButanolAcid Catalyst​4-Pentenoic acid, 2-hydroxy-, butyl ester+Water

Common acid catalysts used in this reaction include sulfuric acid or p-toluenesulfonic acid. The reaction is typically carried out under reflux conditions to ensure complete conversion of the reactants.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of solid acid catalysts in a packed bed reactor can facilitate the esterification process, allowing for easier separation and purification of the product.

Chemical Reactions Analysis

Types of Reactions

4-Pentenoic acid, 2-hydroxy-, butyl ester can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of 4-pentenoic acid, 2-oxo-, butyl ester.

Reduction: The double bond in the pentenoic acid moiety can be reduced to form the corresponding saturated ester.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation reactions using catalysts such as palladium on carbon (Pd/C) or nickel (Ni) are commonly employed.

Substitution: Nucleophiles such as halides or amines can be used in substitution reactions, often in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: 4-Pentenoic acid, 2-oxo-, butyl ester.

Reduction: Butyl 4-pentanoate.

Substitution: Various substituted esters depending on the nucleophile used.

Scientific Research Applications

4-Pentenoic acid, 2-hydroxy-, butyl ester has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of more complex molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of polymers and resins.

Mechanism of Action

The mechanism of action of 4-pentenoic acid, 2-hydroxy-, butyl ester depends on the specific application and the target molecule. In general, the ester group can undergo hydrolysis to release the corresponding acid and alcohol, which can then participate in various biochemical pathways. The hydroxyl group can also form hydrogen bonds, influencing the compound’s interactions with biological molecules.

Comparison with Similar Compounds

Similar Compounds

• 4-Pentenoic acid, 2-hydroxy-, ethyl ester
• 4-Pentenoic acid, 2-hydroxy-, methyl ester
• 4-Pentenoic acid, 2-hydroxy-, propyl ester

Uniqueness

4-Pentenoic acid, 2-hydroxy-, butyl ester is unique due to its specific ester group, which can influence its physical and chemical properties, such as solubility and reactivity. The butyl ester group provides a balance between hydrophobicity and hydrophilicity, making it suitable for various applications in both aqueous and organic environments.